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Compound of Interest

Compound Name:
Chloromethyl(4-

chlorophenoxy)dimethylsilane

CAS No.: 203785-59-5

Cat. No.: B1622270

Get Quote

This technical guide provides a comprehensive overview of the organosilicon compound,

chloromethyl-(2-chlorophenoxy)-dimethylsilane. The content herein is structured to deliver in-

depth technical insights for researchers, scientists, and professionals engaged in drug

development and chemical synthesis. This document will delve into the compound's

nomenclature, physicochemical properties, a plausible and detailed synthetic protocol, its

potential applications in medicinal chemistry, and expected analytical characterization.

Introduction and Nomenclature
The chemical formula C9H12Cl2OSi represents several possible isomers. This guide focuses

on a specific and synthetically accessible isomer: chloromethyl-(2-chlorophenoxy)-

dimethylsilane.

According to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature, the

name is derived by identifying the central silicon atom and its substituents. The dimethylsilane

core is substituted with a chloromethyl group and a 2-chlorophenoxy group.
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This compound belongs to the class of aryloxysilanes, which are characterized by a silicon-

oxygen-aromatic ring linkage. The presence of two reactive centers, the chloromethyl group

and the silicon-oxygen bond, makes it a potentially valuable intermediate in organic synthesis.

Physicochemical Properties
While extensive experimental data for this specific molecule is not readily available in public

literature, its properties can be predicted based on its structure and comparison with analogous

compounds.

Property Predicted Value/Information

Molecular Formula C9H12Cl2OSi

Molecular Weight 235.18 g/mol

Appearance Expected to be a colorless to pale yellow liquid

Boiling Point Estimated to be in the range of 250-300 °C

Solubility

Expected to be soluble in common organic

solvents (e.g., ethers, chlorinated solvents,

aromatic hydrocarbons) and insoluble in water,

with which it may slowly react.

Stability

The Si-O-Ar bond is generally stable under

neutral and basic conditions but can be cleaved

by strong acids or fluoride ions. The

chloromethyl group is susceptible to nucleophilic

substitution.

Synthesis of Chloromethyl-(2-chlorophenoxy)-
dimethylsilane
A robust and logical synthetic route to chloromethyl-(2-chlorophenoxy)-dimethylsilane is a

modification of the Williamson ether synthesis.[1][2][3][4] This method involves the reaction of a

phenoxide with a suitable haloalkane. In this case, the sodium salt of 2-chlorophenol would be

reacted with (chloromethyl)dimethylchlorosilane.
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The choice of (chloromethyl)dimethylchlorosilane as the silicon-containing electrophile is

strategic. The Si-Cl bond is significantly more reactive towards nucleophiles than the C-Cl bond

of the chloromethyl group, allowing for selective formation of the desired Si-O bond.

Proposed Synthetic Workflow
The synthesis can be envisioned as a two-step, one-pot reaction. First, the deprotonation of 2-

chlorophenol to form the more nucleophilic sodium 2-chlorophenoxide, followed by the

nucleophilic attack of the phenoxide on (chloromethyl)dimethylchlorosilane.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Deprotonation

Step 2: Nucleophilic Substitution (SN2 at Si)

2-Chlorophenol

Sodium 2-chlorophenoxide
(in situ)

Deprotonation

Sodium Hydroxide (NaOH)
in THF

(Chloromethyl)dimethylchlorosilane

Chloromethyl-(2-chlorophenoxy)-dimethylsilane

SN2 reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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